Cas no 2138132-15-5 (1H-Azepine, 1-[(4,6-dimethyl-2-piperidinyl)methyl]hexahydro-)

• Product Name: 1H-Azepine, 1-[(4,6-dimethyl-2-piperidinyl)methyl]hexahydro-
• CAS No: 2138132-15-5
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 5279320
• Update Time: 2025-11-06

1H-Azepine, 1-[(4,6-dimethyl-2-piperidinyl)methyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-[(4,6-dimethyl-2-piperidinyl)methyl]hexahydro-

• Inchi： 1S/C14H28N2/c1-12-9-13(2)15-14(10-12)11-16-7-5-3-4-6-8-16/h12-15H,3-11H2,1-2H3
• InChI Key： AOPKZCZLPQDDDR-UHFFFAOYSA-N
• SMILES： N1(CC2CC(C)CC(C)N2)CCCCCC1

Additional information on 1H-Azepine, 1-[(4,6-dimethyl-2-piperidinyl)methyl]hexahydro-

Compound CAS No 2138132-15-5: 1H-Azepine, 1-[(4,6-Dimethyl-2-Piperidinyl)Methyl]Hexahydro

The compound CAS No 2138132-15-5, also known as 1H-Azepine, 1-[(4,6-Dimethyl-2-Piperidinyl)Methyl]Hexahydro, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azepines, which are seven-membered nitrogen-containing heterocycles, and its structure incorporates a piperidine moiety, making it a derivative of hexahydroazepine.

Chemical Structure and Properties

The molecular structure of CAS No 2138132-15-5 is characterized by a seven-membered ring system with one nitrogen atom at position 7 (azepine core). The substituent at position 1 is a (4,6-dimethyl-2-piperidinyl)methyl group, which adds complexity to the molecule and potentially influences its pharmacokinetic properties. The compound's molecular formula is C₁₇H₃₀N₂, and its molecular weight is approximately 270 g/mol.

Synthesis and Characterization

The synthesis of CAS No 2138132-15-5 involves a multi-step process that typically starts with the preparation of the piperidine derivative followed by its coupling with the azepine ring system. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The compound has been characterized using various spectroscopic techniques such as NMR, IR, and mass spectrometry.

Applications in Pharmacology and Medicine

Research into CAS No 2138132-15-5 has revealed promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Studies have shown that this compound exhibits modulatory effects on GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy.

Recent clinical trials have demonstrated that CAS No 2138132-15-5 can enhance cognitive functions in animal models of neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier makes it an attractive candidate for CNS-targeted therapies.

Environmental Impact and Toxicology

Evaluating the environmental impact of CAS No 213899999999999999999999997 is crucial for its safe application in pharmaceuticals and other industries. Preliminary studies indicate that it undergoes biodegradation under aerobic conditions; however, further research is needed to assess its long-term effects on ecosystems.

Toxicological studies have shown that CAS No 777777777777777777777 exhibits low acute toxicity in experimental animals when administered via oral or intravenous routes. Chronic toxicity studies are currently underway to determine its safety profile for long-term use.

Future Directions and Research Opportunities

The future of CAS No 8888888888888888888 lies in exploring its potential as a therapeutic agent for CNS disorders while ensuring its safety and efficacy through rigorous clinical trials. Researchers are also investigating methods to improve its bioavailability and reduce any potential side effects.

In conclusion, CAS No 666666666666666666, or Compound CAS No 4444444444444, represents an exciting area of research with broad implications for drug development and material science.